6-Bromo-2-(chloromethyl)quinoline
Cat. No. B8643230
M. Wt: 256.52 g/mol
InChI Key: VIVAONIMZYUXBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]2[cH:5][cH:6][c:7]([CH3:12])[n:8][c:9]2[cH:10][cH:11]1.[C:21]([O:22][O:23][C:24](=[O:25])[c:26]1[cH:27][cH:28][cH:29][cH:30][cH:31]1)(=[O:32])[c:33]1[cH:34][cH:35][cH:36][cH:37][cH:38]1.[Cl:13][N:14]1[C:15](=[O:16])[CH2:17][CH2:18][C:19]1=[O:20].[cH:39]1[cH:40][cH:41][cH:42][cH:43][cH:44]1>>[Br:1][c:2]1[cH:3][c:4]2[cH:5][cH:6][c:7]([CH2:12][Cl:13])[n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc2cc(Br)ccc2n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OOC(=O)c1ccccc1)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCc1ccc2cc(Br)ccc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
